Cas no 15965-56-7 (2,7-dichloro-1H-Benzimidazole)

2,7-dichloro-1H-Benzimidazole structure
2,7-dichloro-1H-Benzimidazole structure
Product Name:2,7-dichloro-1H-Benzimidazole
CAS No:15965-56-7
MF:C7H4Cl2N2
MW:187.026059150696
CID:138905
PubChem ID:45078587
Update Time:2025-04-19

2,7-dichloro-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 2,7-dichloro-1H-Benzimidazole
    • 1H-Benzimidazole,2,4-dichloro-(9CI)
    • 1H-Benzimidazole,2,7-dichloro-
    • 2,4-dichloro-1H-benzimidazole
    • 2,4-Dichlorbenzimidazol
    • 2,4-dichloro-1H-benzoimidazole
    • OWIRVNDMYDSKIJ-UHFFFAOYSA-N
    • AKOS015914719
    • F95294
    • FT-0754654
    • 15965-56-7
    • 2,7-Dichloro-1H-benzo[d]imidazole
    • SCHEMBL66295
    • CS-0337011
    • dichlorobenzimidazole
    • 2,4-Dichloro-1H-benzo[d]imidazole
    • DB-064299
    • 2,4-dichloro-1H-1,3-benzodiazole
    • Inchi: 1S/C7H4Cl2N2/c8-4-2-1-3-5-6(4)11-7(9)10-5/h1-3H,(H,10,11)
    • InChI Key: OWIRVNDMYDSKIJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1N=C(N2)Cl

Computed Properties

  • Exact Mass: 185.97500
  • Monoisotopic Mass: 185.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 364.5±34.0 °C at 760 mmHg
  • Flash Point: 205.7±11.3 °C
  • PSA: 28.68000
  • LogP: 2.86970
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,7-dichloro-1H-Benzimidazole Security Information

2,7-dichloro-1H-Benzimidazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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